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Compound of Interest

Compound Name: 4-Azido-2-chloro-1-methylbenzene

Cat. No.: B1280736

This document provides a detailed analysis of the molecular weight of 4-Azido-2-chloro-1-
methylbenzene, a compound of interest for researchers and professionals in drug
development and chemical synthesis.

Molecular Structure and Formula

4-Azido-2-chloro-1-methylbenzene is an aromatic organic compound. Its structure consists of
a toluene backbone (a benzene ring substituted with a methyl group) further substituted with a
chloro group at position 2 and an azido group at position 4. This specific arrangement of
substituents dictates its chemical properties and molecular weight.

The verified chemical formula for this compound is C7HeCINs.[1][2]

Calculation of Molecular Weight

The molecular weight (MW) is a fundamental physical property calculated by summing the
atomic weights of all constituent atoms in the molecular formula. The calculation for C7HsCIN3
is detailed below.
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] . Total

Atomic Weight o
Element Symbol Count Contribution (

(g/mol)

g/mol )

Carbon C 7 12.011 84.077
Hydrogen H 6 1.008 6.048
Chlorine Cl 1 35.453 35.453
Nitrogen N 3 14.007 42.021

Total 167.599

Based on this, the calculated molecular weight is approximately 167.60 g/mol .[1][2] This value
is critical for stoichiometric calculations in reaction chemistry, preparation of solutions of known
molarity, and analytical characterization.

Physicochemical Properties

While the primary focus of this document is the molecular weight, other key identifiers are
pertinent for laboratory use.

Property Value

CAS Number 357292-37-6[1][2][3]
Molecular Formula C7HeCIN3[1][2]
Molecular Weight 167.60 g/mol [1][2]

Logical Framework for Compound Identification

The process of determining the molecular weight of a chemical compound is a foundational
step in chemical research. It follows a clear logical progression from its nomenclature to its
fundamental atomic composition.
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Chemical Name
4-Azido-2-chloro-1-methylbenzene

'

Structural Interpretation
- Toluene Backbone
- Chloro at C2
- Azido at C4

'

Molecular Formula
C7HeCINs3

'

Atomic Composition
- 7 x Carbon
- 6 x Hydrogen
- 1 x Chlorine
- 3 x Nitrogen

'

Summation of Atomic Weights
(712.011) + (61.008) + (135.453) + (314.007)

Molecular Weight

167.60 g/mol

Click to download full resolution via product page
Caption: Logical workflow for determining the molecular weight.

Note: Experimental protocols and signaling pathways are not applicable to the determination of
a compound's theoretical molecular weight, which is a calculated value based on standard

atomic weights.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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